Cas no 1251244-04-8 (Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine)

• Product Name: Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine
• CAS No: 1251244-04-8
• MF: C₈H₉FN₂
• MW: 152.168864965439
• CID: 2158034
• Update Time: 2025-09-28

Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine
• N-cyclopropyl-5-fluoropyridin-2-amine
• LQKVHQFOVDYWTJ-UHFFFAOYSA-N
• AM91446
• Cyclopropyl-(5-fluoropyridin-2-yl)amine
• 2-Pyridinamine, N-cyclopropyl-5-fluoro-

• Inchi： 1S/C8H9FN2/c9-6-1-4-8(10-5-6)11-7-2-3-7/h1,4-5,7H,2-3H2,(H,10,11)
• InChI Key： LQKVHQFOVDYWTJ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Topological Polar Surface Area: 24.9

Additional information on Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine

Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine: A Comprehensive Overview

The compound Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine, identified by the CAS No. 1251244-04-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and features a cyclopropyl group attached to the pyridine ring via an amine linkage. The presence of a fluorine atom at the 5-position of the pyridine ring adds unique electronic and steric properties, making this compound highly versatile.

Recent studies have highlighted the importance of Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine in drug discovery and development. Its structure allows for strong interactions with biological targets, making it a promising candidate for therapeutic agents. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical in disease pathways such as cancer and inflammation.

The synthesis of Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine involves a multi-step process that combines organic synthesis techniques. The key steps include the preparation of the pyridine derivative with the fluorine substituent and subsequent coupling with the cyclopropyl group. Advanced methodologies, such as Suzuki-Miyaura coupling and Stille coupling, have been employed to achieve high yields and purity. These methods ensure that the compound can be produced efficiently for both research and industrial applications.

In terms of physical and chemical properties, Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, indicating its aromaticity and conjugation within the molecule. These properties make it suitable for use in various analytical techniques, including HPLC and NMR spectroscopy.

The application of Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine extends beyond pharmaceuticals. It has been investigated as a building block in organic synthesis, enabling the construction of complex molecular frameworks. Its reactivity under different reaction conditions has been thoroughly studied, revealing its ability to participate in nucleophilic substitutions, electrophilic additions, and cyclization reactions. These findings underscore its utility in both academic research and industrial settings.

In conclusion, Cyclopropyl-(5-fluoro-pyridin-2-yl)-amine (CAS No. 1251244-04-8) is a versatile compound with significant potential in multiple fields. Its unique structure, combined with its favorable physical and chemical properties, positions it as a valuable tool in drug discovery, organic synthesis, and materials science. Ongoing research continues to uncover new applications for this compound, ensuring its relevance in the ever-evolving landscape of chemical innovation.